Cas no 5954-56-3 (Phosphorousacid, 2-chloro-1-methylethyl diethyl ester)

Phosphorousacid, 2-chloro-1-methylethyl diethyl ester structure
5954-56-3 structure
Product Name:Phosphorousacid, 2-chloro-1-methylethyl diethyl ester
CAS No:5954-56-3
MF:C13H6Cl2F3N3
MW:332.108050823212
CID:386777
PubChem ID:699185
Update Time:2025-04-19

Phosphorousacid, 2-chloro-1-methylethyl diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorousacid, 2-chloro-1-methylethyl diethyl ester
    • 1,2,4-triazolo[4,3-a]pyridine, 3-(2,3-dichlorophenyl)-6-(trifluoromethyl)-
    • 3-(2,3-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine
    • MFIXNLIAXWEBMU-UHFFFAOYSA-N
    • SR-01000523763-1
    • 3-(2,3-dichlorophenyl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine
    • DTXSID70974946
    • SR-01000523763
    • BIM-0038284.P001
    • 5954-56-3
    • SCHEMBL6264252
    • AKOS000603641
    • 3-(2,3-dichlorophenyl)-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
    • CBMicro_038225
    • Inchi: 1S/C13H6Cl2F3N3/c14-9-3-1-2-8(11(9)15)12-20-19-10-5-4-7(6-21(10)12)13(16,17)18/h1-6H
    • InChI Key: MFIXNLIAXWEBMU-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C1=NN=C2C=CC(C(F)(F)F)=CN12)Cl

Computed Properties

  • Exact Mass: 330.98928
  • Monoisotopic Mass: 330.9890871g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19
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